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Compound of Interest

Compound Name:
ethyl 2-amino-1-methyl-1H-

imidazole-5-carboxylate

Cat. No.: B069197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of currently available safety, handling, and

biological information for ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate. It is intended

for informational purposes for a professional audience and is not exhaustive. Always consult

the most recent Material Safety Data Sheet (MSDS) from your supplier and conduct a thorough

risk assessment before handling this chemical.

Chemical and Physical Properties
Ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate is a solid imidazole derivative.[1] Its

fundamental properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₁₁N₃O₂ [1]

Molecular Weight 169.18 g/mol [1]

Appearance Solid [1]

CAS Number 177760-04-2

SMILES String NC1=NC=C(C(OCC)=O)N1C [1]

InChI Key
CXSLXRSUUJLZBT-

UHFFFAOYSA-N
[1]

Safety and Handling
Comprehensive safety data for ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate is

limited. However, available information indicates that it should be handled with care in a

laboratory setting.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard information:

Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)

Data sourced from multiple suppliers and aggregated.

Precautionary Statements and Personal Protective
Equipment (PPE)
Based on the GHS classification, the following precautionary measures are recommended.

Prevention:
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P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may

be necessary.

Storage and Stability
Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing agents.

Experimental Protocols
Detailed and validated experimental protocols for the synthesis and purification of ethyl 2-
amino-1-methyl-1H-imidazole-5-carboxylate are not readily available in the public domain.

The synthesis of imidazole derivatives can be complex, and procedures for similar compounds

may not be directly transferable. Researchers should consult specialized synthetic chemistry

literature and develop their own protocols with appropriate safety considerations.
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A generalized workflow for a potential, though unverified, synthesis is presented below for

illustrative purposes only. This is not a validated protocol.

Starting Materials
(e.g., Amidines, Esters)

Cyclization Reaction
(Solvent, Catalyst, Heat)

Reaction Quenching
& Aqueous Workup Solvent Extraction

Purification
(e.g., Column Chromatography,

Recrystallization)

Ethyl 2-amino-1-methyl-1H-
imidazole-5-carboxylate

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of an imidazole derivative.

Biological Activity and Potential Applications
While specific biological data for ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate is

scarce, the imidazole scaffold is a common motif in many biologically active compounds.

Research on similar imidazole-containing molecules suggests potential applications in drug

discovery.

Studies on various substituted imidazole derivatives have shown a range of biological activities,

including anticancer properties.[2][3] For instance, some ethyl 5-amino-1-N-substituted-

imidazole-4-carboxylates have demonstrated antiproliferative effects against human cancer cell

lines.[2] One derivative, ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate, was found to

inhibit tumor cell colony formation and migration and induce apoptosis in HeLa and HT-29 cells.

[2]

Another study highlighted that imidazole derivatives can act as sirtuin inhibitors, which is an

emerging strategy in cancer therapy.[3] Specifically, a structurally related compound, Ethyl 2-[5-

(4-chlorophenyl)-2-methyl-1-H-Imidazole-4-yl) acetate, was shown to have an inhibitory effect

on nuclear sirtuins in non-small cell lung cancer cell lines.[3]

These findings suggest that ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate could be a

valuable building block or lead compound for the development of novel therapeutics. However,

extensive biological evaluation of this specific compound is required to determine its activity

and mechanism of action.

Below is a hypothetical signaling pathway that could be investigated based on the activity of

related compounds.
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Caption: A hypothetical signaling pathway for investigation.

Conclusion
Ethyl 2-amino-1-methyl-1H-imidazole-5-carboxylate is a chemical compound with potential

applications in research and drug development, particularly in the field of oncology. While

comprehensive data is not yet available, existing information on its safety and the biological

activity of related compounds underscores the need for careful handling and further

investigation. Researchers are encouraged to contribute to the body of knowledge on this

compound through rigorous experimentation and publication of their findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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